Cas no 6009-70-7 (Ammonium oxalate monohydrate)

• Product Name: Ammonium oxalate monohydrate
• CAS No: 6009-70-7
• MF: C₂H₁₀N₂O₅
• MW: 142.111200809479
• MDL: MFCD00149694
• CID: 46329
• PubChem ID: 24846490
• Update Time: 2025-08-03

Ammonium oxalate monohydrate Chemical and Physical Properties

Names and Identifiers

• Ammonium oxalate monohydrate, ACS
• AMMONIUM ACID OXALATE
• AMMONIUM BINOXALATE
• AMMONIUM ETHANEDIOATE MONOHYDRATE
• AMMONIUM OXALATE
• AMMONIUM OXALATE-1-HYDRATE
• AMMONIUM OXALATE ACID
• AMMONIUM OXALATE H2O
• AMMONIUM OXALATE MONOHYDRATE
• DI-AMMONIUM OXALATE MONOHYDRATE
• ETHANEDIOIC ACID DIAMMONIUM SALT, MONOHYDRATE
• OXALIC ACID DIAMMONIUM SALT
• OXALIC ACID DIAMMONIUM SALT MONOHYDRATE
• AMMONIUM OXALATE-1-HYDRATE R. G., REAG. ACS, REAG. ISO, REAG. PH. EUR.
• AMMONIUM OXALATE MONOHYDRATE ACS*REAGENT
• AMMONIUM OXALATE-1-HYDRATE EXTRA PURE
• Ethanedioic acid, diammonium salt, monohydrate
• Diammonium oxalate monohydrate
• Oxalic acid ammonium salt monohydrate
• Ammonium oxalate monohydrate, 99+%, ACS reagent
• Diazanium Oxalate Hydrate
• Ammonium oxalate monohydrate, 99.5%, for analysis
• AK187130
• KSC493E5J
• TRA0170742
• LS41480
• Ammonium oxalate monohydrate

• MDL： MFCD00149694
• Inchi： 1S/C2H2O4.2H3N.H2O/c3-1(4)2(5)6;;;/h(H,3,4)(H,5,6);2*1H3;1H2
• InChI Key： MSMNVXKYCPHLLN-UHFFFAOYSA-N
• SMILES： [O-]C(C(=O)[O-])=O.O.[NH4+].[NH4+]
• BRN： 3759830

Computed Properties

• Exact Mass: 142.05900
• Monoisotopic Mass: 142.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 83.3

Experimental Properties

• Color/Form: Columnar crystals of colorless orthorhombic system
• Density: 1.5
• Melting Point: 133 °C (dec.) (lit.)
• Boiling Point: 259.65°C (rough estimate)
• Flash Point: 188.8 °C
• Refractive Index: 1.4500 (estimate)
• PH: 6.0-7.0 (25℃, 0.1M in H2O)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 45 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids.
• PSA: 89.49000
• LogP: -2.82570
• Merck: 14,537
• Sensitiveness: Sensitive to humidity
• Solubility: 1g of this product is dissolved in 20ml of water, 2.6ml of boiling water, slightly soluble in ethanol, insoluble in ammonia. The solution was neutral (0.1mol/l, pH 6.4). Dehydrate when heated to 95 ℃, and decompose when heated up.

Ammonium oxalate monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312
• Warning Statement： P280
• Hazardous Material transportation number：UN 1759 8/PG 3
• WGK Germany：1
• Hazard Category Code： 21/22
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature(BD317130)
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt